Cas no 16732-86-8 (Cholest-4-ene)

• Product Name: Cholest-4-ene
• CAS No: 16732-86-8
• MF: C₂₇H₄₆
• MW: 370.654148578644
• CID: 142495
• PubChem ID: 12532769
• Update Time: 2025-04-19

Cholest-4-ene Chemical and Physical Properties

Names and Identifiers

• Cholest-4-ene
• 4-cholestene
• Cholest-4-en
• Cholest-4-ene100µg
• cholest-5-ene
• Coprostene
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene
• NS00052336
• YWHWYTRNKBGSRE-HKQCOZBKSA-N
• 16732-86-8
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene

• Inchi： 1S/C27H46/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h11,19-20,22-25H,6-10,12-18H2,1-5H3/t20-,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： YWHWYTRNKBGSRE-HKQCOZBKSA-N
• SMILES： [C@]12(C)CC[C@@H]3[C@@]4(C)CCCC=C4CC[C@H]3[C@@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 370.36000
• Monoisotopic Mass: 370.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 447.862°C at 760 mmHg
• Flash Point: 220.908°C
• Refractive Index: 1.514
• PSA: 0.00000
• LogP: 8.41790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids